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Compound of Interest

Compound Name: Fraxiresinol 1-O-glucoside

Cat. No.: B15591944

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure and
stereochemistry of Fraxiresinol 1-O-glucoside, a lignan glycoside of interest to researchers in
natural product chemistry, pharmacology, and drug development. This document details the
structural elucidation, spectroscopic data, and relevant experimental protocols, offering a
valuable resource for scientists and professionals in the field.

Chemical Structure and Properties

Fraxiresinol 1-O-glucoside, also known as (+)-Fraxiresinol 1-B-D-glucoside, is a complex
natural product with the chemical formula C27H34013 and a molecular weight of 566.55 g/mol .
[1][2] Its structure is characterized by a core fraxiresinol aglycone, a furofuran lignan, linked to
a glucose molecule via a -glycosidic bond at the C1 position. The CAS number for this
compound is 89199-94-0.[2]

The stereochemistry of Fraxiresinol 1-O-glucoside is crucial for its biological activity. The
designation "(+)" indicates its dextrorotatory nature, and "1-3-D-glucoside" specifies the
anomeric configuration of the glucose moiety and its attachment point to the aglycone.

Spectroscopic Data for Structural Elucidation

The definitive structure of Fraxiresinol 1-O-glucoside has been established through extensive
spectroscopic analysis, primarily Nuclear Magnetic Resonance (NMR) spectroscopy.
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Table 1: 13C NMR Spectroscopic Data of Fraxiresinol 1-O-glucoside
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Position Chemical Shift (8) in ppm
1 79.3

2 35.8

3 169.23
4 80.46
5 61.71
6 36.54
7 206.23
8 51.48
9 48.27
10 46.09
11 19.07
12 30.31
13 38.09
14 65.81
15 53.99
16 166.75
17 77.94
18 17.77
19 65.50
20 120.12
21 143.39
22 109.82
23 141.26
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24 20.86
25 31.00
26 21.53
Glucosyl Moiety

1 105.43
2' 75.78
3 77.90
4 71.43
5' 78.40
6' 62.67

Note: The provided 3C NMR data is based on a compilation of available information and may

require further experimental verification for precise assignments.[3]

Experimental Protocols

Isolation and Purification of Fraxiresinol 1-O-glucoside

A general procedure for the isolation of lignan glucosides from plant material is outlined below.

This protocol can be adapted for the specific extraction of Fraxiresinol 1-O-glucoside from its

natural sources, such as species of the Fraxinus (ash) or Acanthopanax genus.
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Plant Material (e.g., Fraxinus sp.)

Extraction with Methanol

:

Concentration under Reduced Pressure

:

Solvent Partitioning (e.g., n-hexane, ethyl acetate, n-butanol)

:

Column Chromatography (e.g., Silica Gel, Sephadex LH-20)

:

Preparative HPLC

Pure Fraxiresinol 1-O-glucoside
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Pure Fraxiresinol 1-O-glucoside in appropriate deuterated solvent

1D NMR (*H, 13C) 2D NMR (COSY, HSQC, HMBC, NOESY)

' '

Data Analysis and Spectral Interpretation

Structure and Stereochemistry Determination
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Inflammatory Stimuli (e.g., LPS) Fraxiresinol 1-O-glucoside

1
1
1
activates ! inhibits
1
T

Cytoplafm
i
1
kB KK |-
phosphorylates kB
Nucleus
IKB-NF-kB Complex NF-kB
releases tranglocates to binds to
P-IkB NF-kB DNA
ubiquitination &
Proteasomal Degradation Pro-inflammatory Gene Transcriptio>

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling the Molecular Architecture of Fraxiresinol 1-O-
glucoside: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591944#chemical-structure-and-stereochemistry-
of-fraxiresinol-1-o0-glucoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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